N-(3alpha,7beta-dihydroxy-5beta-cholan-24-oyl)glycinate
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Overview
Description
Glycoursodeoxycholate is a N-acylglycinate that is the conjugate base of glycoursodeoxycholic acid. obtained by deprotonation of the carboxy group; major species at pH 7.3. It is a cholanic acid conjugate anion and a N-acylglycinate. It is a conjugate base of a glycoursodeoxycholic acid.
Scientific Research Applications
Synthesis and Biotransformation Studies
- The synthesis of coenzyme A esters of similar bile acid compounds has been explored for studying beta-oxidation in bile acid biosynthesis. This involves chemical synthesis methods for studying side chain cleavage in bile acid biosynthesis (Kurosawa et al., 2001).
Bile Salt Analysis
- In-depth analysis of bile salts, including those similar to N-(3alpha,7beta-dihydroxy-5beta-cholan-24-oyl)glycinate, has been conducted in various species, providing insights into bile acid composition and biochemical implications (Haslewood, 1971).
Chemical Structure and Dehydration Studies
- Studies on the chemical structure and dehydration products of similar bile acids offer insights into their chemical behavior and potential applications (Harano et al., 1977).
Supramolecular Architecture
- Research on the crystal structures of oxo-cholic acids closely related to N-(3alpha,7beta-dihydroxy-5beta-cholan-24-oyl)glycinate reveals diverse supramolecular architectures, which are significant for understanding their chemical properties (Bertolasi et al., 2005).
Biliary Bile Acid Metabolism
- Metabolism studies involving similar bile acids in guinea pigs provide essential information on the biliary bile acid formation and their excretion as conjugates (Kihira & Mosbach, 1978).
Bile Acid Identification in Cholestasis
- The identification of bile acids, including N-(3alpha,7beta-dihydroxy-5beta-cholan-24-oyl)glycinate-like compounds in serum and urine during cholestasis, offers insights into the minor components of bile acid mixtures and their metabolism (Summerfield et al., 1976).
Microbial Biotransformation
- The biotransformation of similar bile acids by microorganisms, such as Xanthomonas maltophilia, is a crucial area of research for understanding and harnessing their properties for practical applications (Pedrini et al., 2006).
Anodic Electrochemical Oxidation
- Anodic electrochemical oxidation studies on cholic acid, closely related to N-(3alpha,7beta-dihydroxy-5beta-cholan-24-oyl)glycinate, reveal specific oxidation patterns that are essential for chemical synthesis and modification (Medici et al., 2001).
properties
Product Name |
N-(3alpha,7beta-dihydroxy-5beta-cholan-24-oyl)glycinate |
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Molecular Formula |
C26H42NO5- |
Molecular Weight |
448.6 g/mol |
IUPAC Name |
2-[[(4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate |
InChI |
InChI=1S/C26H43NO5/c1-15(4-7-22(30)27-14-23(31)32)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)29/h15-21,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32)/p-1/t15-,16+,17-,18-,19+,20+,21+,24+,25+,26-/m1/s1 |
InChI Key |
GHCZAUBVMUEKKP-XROMFQGDSA-M |
Isomeric SMILES |
C[C@H](CCC(=O)NCC(=O)[O-])[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C |
Canonical SMILES |
CC(CCC(=O)NCC(=O)[O-])C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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